Cas no 2680839-78-3 (2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 2680839-78-3
• MF: C₁₀H₈F₃N₃O₄
• MW: 291.183432579041
• CID: 5636098
• PubChem ID: 165941741
• Update Time: 2025-10-19

2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680839-78-3
• EN300-28288256
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H8F3N3O4/c1-2-3-20-9(19)16-8-14-4-5(7(17)18)6(15-8)10(11,12)13/h2,4H,1,3H2,(H,17,18)(H,14,15,16,19)
• InChI Key： KJUUPGSWTZTITC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(NC(=O)OCC=C)N=1)(F)F

Computed Properties

• Exact Mass: 291.04669023g/mol
• Monoisotopic Mass: 291.04669023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 2680839-78-3)

2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 2680839-78-3) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a trifluoromethyl moiety and a carboxylic acid group, which enhance its reactivity and applicability in drug discovery. The presence of the prop-2-en-1-yloxy carbonylamino group further expands its utility in click chemistry and polymer science, making it a versatile intermediate for synthetic chemists.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in CAS No. 2680839-78-3 for its potential role in developing kinase inhibitors and antiviral agents. Its structural similarity to pyrimidine-based drugs, such as those targeting COVID-19 and cancer, has sparked curiosity in its mechanism of action and therapeutic applications.

The synthesis of 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Key steps include the introduction of the trifluoromethyl group via radical or nucleophilic pathways, followed by carboxylation and protection-deprotection strategies. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize yield and purity, addressing the growing need for sustainable and efficient production methods.

From an industrial perspective, this compound aligns with the trend toward green chemistry and atom economy. Its modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening. Companies specializing in custom synthesis and contract research are increasingly listing CAS No. 2680839-78-3 in their catalogs, catering to academic and pharmaceutical clients exploring novel bioactive molecules.

Analytical characterization of 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid typically employs NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. These techniques are critical for ensuring compliance with regulatory standards, especially in preclinical studies. The compound’s solubility and stability profiles are also under investigation, as they directly impact formulation strategies for potential drug candidates.

Beyond pharmaceuticals, CAS No. 2680839-78-3 has garnered attention in material science. Its allyloxy carbonylamino group enables participation in polymerization reactions, making it a candidate for designing smart polymers or coatings with stimuli-responsive properties. This interdisciplinary appeal underscores its relevance in both life sciences and advanced materials.

As the scientific community continues to explore fluorinated pyrimidines, compounds like 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(trifluoromethyl)pyrimidine-5-carboxylic acid are poised to play a pivotal role in addressing unmet medical and industrial needs. Ongoing research aims to uncover its full spectrum of applications, from targeted therapies to sustainable material innovations.